1-phenyl-1,2,3,4-tetrahydroquinoxalin-2-one
Description
“1-phenyl-1,2,3,4-tetrahydroquinoxalin-2-one” is a chemical compound. It is also known as 4-phenyl-3,4-dihydroquinoxalin-2(1H)-one . The compound has a molecular weight of 224.26 .
Synthesis Analysis
The synthesis of 1,2,3,4-tetrahydroquinoxalin-2-ones typically involves two or more reaction steps . The most common synthesis of these molecules is the cyclization of o-phenylenediamine, or a substituted derivative, with an α-haloester under basic conditions .Molecular Structure Analysis
The InChI code for this compound is 1S/C14H12N2O/c17-14-10-16(11-6-2-1-3-7-11)13-9-5-4-8-12(13)15-14/h1-9H,10H2,(H,15,17) .Physical And Chemical Properties Analysis
The compound is a powder at room temperature .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-phenyl-1,2,3,4-tetrahydroquinoxalin-2-one involves the condensation of aniline with cyclohexanone followed by cyclization and reduction.", "Starting Materials": [ "Aniline", "Cyclohexanone", "Sodium ethoxide", "Hydrogen gas", "Palladium on carbon" ], "Reaction": [ "Aniline is reacted with cyclohexanone in the presence of sodium ethoxide to form N-phenylcyclohexanone.", "N-phenylcyclohexanone is then cyclized using a palladium-catalyzed hydrogenation reaction to form 1-phenyl-1,2,3,4-tetrahydroquinoxalin-2-one.", "The final step involves reduction of the quinoxaline ring using hydrogen gas and palladium on carbon to form the desired product." ] } | |
CAS RN |
1893256-57-9 |
Product Name |
1-phenyl-1,2,3,4-tetrahydroquinoxalin-2-one |
Molecular Formula |
C14H12N2O |
Molecular Weight |
224.3 |
Purity |
95 |
Origin of Product |
United States |
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